Cas no 65189-79-9 (Benzenepropanoic acid, b-methyl-4-(3-methylbutyl)-)

Benzenepropanoic acid, b-methyl-4-(3-methylbutyl)- structure
65189-79-9 structure
Product Name:Benzenepropanoic acid, b-methyl-4-(3-methylbutyl)-
CAS No:65189-79-9
MF:C15H22O2
MW:234.333984851837
CID:519224
PubChem ID:182473
Update Time:2025-04-19

Benzenepropanoic acid, b-methyl-4-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, b-methyl-4-(3-methylbutyl)-
    • 3-[4-(3-methylbutyl)phenyl]butanoic acid
    • Inchi: 1S/C15H22O2/c1-11(2)4-5-13-6-8-14(9-7-13)12(3)10-15(16)17/h6-9,11-12H,4-5,10H2,1-3H3,(H,16,17)
    • InChI Key: ANHVCHYRRRCGAF-UHFFFAOYSA-N
    • SMILES: OC(CC(C)C1C=CC(=CC=1)CCC(C)C)=O

Computed Properties

  • Exact Mass: 234.16206
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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